Cas no 16766-63-5 (3-phenyl-tetrahydrofuran)
3-phenyl-tetrahydrofuran Chemical and Physical Properties
Names and Identifiers
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- 3-phenyl-tetrahydrofuran
- 3-phenyl-tetrahydro-furan
- 3-Phenyltetrahydrofuran
- 5-phenyl-3,4-dihydro-2H-pyran
- AC1LB48N
- CTK5J7843
- HT202
- SureCN2479517
-
- MDL: MFCD18911036
- Inchi: 1S/C10H12O/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-5,10H,6-8H2
- InChI Key: CQGVPYYFEIFRKZ-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 148.08886
- Monoisotopic Mass: 148.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
3-phenyl-tetrahydrofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P059915-250mg |
3-Phenyl-tetrahydrofuran |
16766-63-5 | 250mg |
$ 620.00 | 2022-06-03 | ||
| TRC | P059915-500mg |
3-Phenyl-tetrahydrofuran |
16766-63-5 | 500mg |
$ 1030.00 | 2022-06-03 | ||
| Chemenu | CM507666-1g |
3-Phenyl-tetrahydrofuran |
16766-63-5 | 95% | 1g |
$956 | 2023-02-17 | |
| Ambeed | A706986-1g |
3-Phenyl-tetrahydrofuran |
16766-63-5 | 95+% | 1g |
$964.0 | 2024-04-23 |
3-phenyl-tetrahydrofuran Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-phenyl-tetrahydrofuran
Research Brief on 3-Phenyl-tetrahydrofuran (CAS: 16766-63-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences
3-Phenyl-tetrahydrofuran (CAS: 16766-63-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a tetrahydrofuran ring substituted with a phenyl group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to 3-phenyl-tetrahydrofuran, highlighting its synthesis, biological activities, and emerging applications.
One of the most notable advancements in the study of 3-phenyl-tetrahydrofuran is its role as a scaffold for the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating the activity of specific enzymes involved in neurodegenerative pathways. Researchers utilized a combination of computational modeling and high-throughput screening to identify derivatives of 3-phenyl-tetrahydrofuran that exhibit potent inhibitory effects against target proteins. These findings suggest that the compound could serve as a promising lead for the development of therapeutics for Alzheimer's disease and other neurodegenerative conditions.
In addition to its neurological applications, 3-phenyl-tetrahydrofuran has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel analogs of 3-phenyl-tetrahydrofuran that exhibit significant suppression of pro-inflammatory cytokines. The study employed a structure-activity relationship (SAR) approach to optimize the compound's pharmacological profile, resulting in derivatives with improved bioavailability and reduced toxicity. These results underscore the potential of 3-phenyl-tetrahydrofuran as a scaffold for anti-inflammatory drug development.
Another area of interest is the use of 3-phenyl-tetrahydrofuran in the synthesis of antiviral agents. A 2022 publication in Antiviral Research highlighted the compound's utility as a precursor for the development of broad-spectrum antiviral drugs. Researchers synthesized a series of 3-phenyl-tetrahydrofuran derivatives and evaluated their activity against RNA viruses, including SARS-CoV-2. Several analogs demonstrated potent antiviral effects, with mechanisms of action involving inhibition of viral replication and modulation of host immune responses. These findings open new avenues for the exploration of 3-phenyl-tetrahydrofuran-based therapeutics in the fight against emerging viral infections.
The synthesis of 3-phenyl-tetrahydrofuran has also seen significant advancements in recent years. A 2023 study in Organic Letters described a novel catalytic asymmetric synthesis method that yields enantiomerically pure 3-phenyl-tetrahydrofuran with high efficiency. This method employs chiral catalysts to achieve stereocontrol, addressing previous challenges related to racemic mixtures. The improved synthetic route not only enhances the compound's accessibility for research but also paves the way for the development of more complex derivatives with tailored biological activities.
In conclusion, 3-phenyl-tetrahydrofuran (CAS: 16766-63-5) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, ranging from neurodegenerative disease therapeutics to antiviral agents, highlight its versatility as a molecular scaffold. Recent advancements in synthesis methodologies and biological evaluations have further solidified its potential in drug discovery. Future research should focus on optimizing the pharmacokinetic properties of 3-phenyl-tetrahydrofuran derivatives and exploring their efficacy in preclinical models, ultimately translating these findings into clinical applications.
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